56-29-1

Hexobarbital

In Stock

• CAS RN:
• 56-29-1

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-12(8-6-4-3-5-7-8)9(15)13-11(17)14(2)10(12)16/h6H,3-5,7H2,1-2H3,(H,13,15,17)

• InChIKey:
• UYXAWHWODHRRMR-UHFFFAOYSA-N

• Hexobarbital, also known as evipan or hexobarbitone, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Hexobarbital is a drug which is used for the induction of anesthesia prior to the use of other general anesthetic agents and for induction of anesthesia for short surgical, diagnostic, or therapeutic procedures associated with minimal painful stimuli. Hexobarbital is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Hexobarbital has been detected in multiple biofluids, such as urine and blood. Within the cell, hexobarbital is primarily located in the cytoplasm. Hexobarbital can be biosynthesized from barbituric acid. Hexobarbital i...

3,6-Dioxido-7-phenyl-4,5-dihydrotriazolo[4,5-e][2,1,3]benzoxadiazole-3,6-diium

• CAS RN:
• 5256-29-1

• Formula:
• C12H9N5O3

• InChI:
• InChI=1S/C12H9N5O3/c18-16-9-6-7-10-12(14-20-17(10)19)11(9)13-15(16)8-4-2-1-3-5-8/h1-5H,6-7H2

• InChIKey:
• UNTHDOIODWQVPI-UHFFFAOYSA-N

• 3,6-Dioxido-7-phenyl-4,5-dihydrotriazolo[4,5-e][2,1,3]benzoxadiazole-3,6-diium is a useful research compound. Its molecular formula is C12H9N5O3 and its molecular weight is 271.23 g/mol. The purity is usually 95%.

6-amino-1,3-dimethyl-5-[(E)-(phenylhydrazinylidene)methyl]pyrimidine-2,4-dione

• CAS RN:
• 5656-29-1

• Formula:
• C13H15N5O2

• InChI:
• InChI=1S/C13H15N5O2/c1-17-11(14)10(12(19)18(2)13(17)20)8-15-16-9-6-4-3-5-7-9/h3-8,16H,14H2,1-2H3/b15-8+

• InChIKey:
• UAAAKQZNOOGLQY-OVCLIPMQSA-N

• 6-amino-1,3-dimethyl-5-[(E)-(phenylhydrazinylidene)methyl]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C13H15N5O2 and its molecular weight is 273.29 g/mol. The purity is usually 95%.

N-(3-cyanophenyl)-2-(2,4-dimethylphenoxy)acetamide

In Stock

• CAS RN:
• 5856-29-1

• Formula:
• C17H16N2O2

• InChI:
• InChI=1S/C17H16N2O2/c1-12-6-7-16(13(2)8-12)21-11-17(20)19-15-5-3-4-14(9-15)10-18/h3-9H,11H2,1-2H3,(H,19,20)

• InChIKey:
• HTBSTPSNPMPBCL-UHFFFAOYSA-N

• N-(3-cyanophenyl)-2-(2,4-dimethylphenoxy)acetamide is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

Propyl o-(2-thenoylmercaptopropionylglycyloxy)benzoate

• CAS RN:
• 84856-29-1

• Formula:
• C20H21NO6S2

• InChI:
• InChI=1S/C20H21NO6S2/c1-3-10-26-19(24)14-7-4-5-8-15(14)27-17(22)12-21-18(23)13(2)29-20(25)16-9-6-11-28-16/h4-9,11,13H,3,10,12H2,1-2H3,(H,21,23)

• InChIKey:
• XTYJVBOYAXETOD-UHFFFAOYSA-N

• Propyl o-(2-thenoylmercaptopropionylglycyloxy)benzoate is a useful research compound. Its molecular formula is C20H21NO6S2 and its molecular weight is 435.5 g/mol. The purity is usually 95%.

2-(3-Formylphenyl)acetic acid

In Stock

• CAS RN:
• 34956-29-1

• Formula:
• C9H8O3

• InChI:
• InChI=1S/C9H8O3/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4,6H,5H2,(H,11,12)

• InChIKey:
• IQAJOXWTCPIEQQ-UHFFFAOYSA-N

• 2-(3-Formylphenyl)acetic acid is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16. The purity is usually 95%.

N-(5-chloro-2-methylphenyl)-2-propylpentanamide

• CAS RN:
• 21056-29-1

• Formula:
• C15H22ClNO

• InChI:
• InChI=1S/C15H22ClNO/c1-4-6-12(7-5-2)15(18)17-14-10-13(16)9-8-11(14)3/h8-10,12H,4-7H2,1-3H3,(H,17,18)

• InChIKey:
• DLVXXPFDZWYPJW-UHFFFAOYSA-N

• N-(5-chloro-2-methylphenyl)-2-propylpentanamide is a useful research compound. Its molecular formula is C15H22ClNO and its molecular weight is 267.79 g/mol. The purity is usually 95%.

Aeo sulfate

• CAS RN:
• 39156-29-1

• Formula:
• C19H30O4S

• InChI:
• InChI=1S/C19H30O4S/c1-18-9-3-4-16(18)15-6-5-13-12-14(23-24(20,21)22)7-11-19(13,2)17(15)8-10-18/h3,9,13-17H,4-8,10-12H2,1-2H3,(H,20,21,22)/t13-,14-,15-,16-,17-,18-,19-/m0/s1

• InChIKey:
• FHMBGAXGVUGLIR-LOVVWNRFSA-N

• Aeo sulfate, also known as Aeo sulfate, is a useful research compound. Its molecular formula is C19H30O4S and its molecular weight is 354.5 g/mol. The purity is usually 95%.

Cannabidiol

In Stock

• CAS RN:
• 13956-29-1

• Formula:
• C21H30O2

• InChI:
• InChI=1S/C21H30O2/c1-5-6-7-8-16-12-19(22)21(20(23)13-16)18-11-15(4)9-10-17(18)14(2)3/h11-13,17-18,22-23H,2,5-10H2,1,3-4H3/t17-,18+/m0/s1

• InChIKey:
• QHMBSVQNZZTUGM-ZWKOTPCHSA-N

• Common constituent of Cannabis with much lower affinity at CB1 and CB2 receptors (Ki values are 4350 and 2860 nM, respectively) than Delta-9 THC. Elicits anticonvulsant, anticancer, anti-inflammatory and neuroprotective effects. Protects retinal neurons in diabetic models.
  Cannabidiol (CRM) is a certified reference material categorized as a phytocannabinoid. Unlike Δ9-THC, cannabidiol is non-psychoactive. This product is intended for research and forensic applications.
  Cannabidiol is a phytocannabinoid derived from Cannabis species, which is devoid of psychoactive activity, with analgesic, anti-inflammatory, antineoplastic and chemopreventive activities. Upon administration, cannabidiol (CBD) exerts its anti-proliferative, anti-angiogenic and pro-apoptotic activity through various mechanisms, which likely do not involve signaling by cannabinoid receptor 1 (CB1), CB2, o...

9-cis-Retinyl Palmitate

In Stock

• CAS RN:
• 34356-29-1

• Formula:
• C36H60O2

• InChI:
• InChI=1S/C36H60O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-25-35(37)38-30-28-32(3)23-20-22-31(2)26-27-34-33(4)24-21-29-36(34,5)6/h20,22-23,26-28H,7-19,21,24-25,29-30H2,1-6H3/b23-20+,27-26+,31-22-,32-28+

• InChIKey:
• VYGQUTWHTHXGQB-UMNZIDCRSA-N

• 9-cis-retinyl hexadecanoate is a retinyl palmitate obtained by formal condensation of the carboxy group of hexadecanoic acid with the hydroxy group of 9-cis-retinol. It derives from a 9-cis-retinol.

1-[(3-Aminopropyl)amino]anthraquinone

Usually In Stock

• CAS RN:
• 13556-29-1

• Formula:
• C17H16N2O2

• InChI:
• InChI=1S/C17H16N2O2/c18-9-4-10-19-14-8-3-7-13-15(14)17(21)12-6-2-1-5-11(12)16(13)20/h1-3,5-8,19H,4,9-10,18H2

• 1-[(3-Aminopropyl)amino]anthraquinone, also known as 1-[(3-Aminopropyl)amino]anthraquinone, is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

N-cyclopentyl-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

In Stock

• CAS RN:
• 864856-29-1

• Formula:
• C15H17N3OS2

• InChI:
• InChI=1S/C15H17N3OS2/c19-13(16-12-8-4-5-9-12)10-20-15-17-14(18-21-15)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,16,19)

• InChIKey:
• JYHKMZDBZWBNSR-UHFFFAOYSA-N

• N-cyclopentyl-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H17N3OS2 and its molecular weight is 319.44. The purity is usually 95%.

N1-(3-fluorophenyl)-N2-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903256-29-1

• Formula:
• C21H24F2N4O2

• InChI:
• InChI=1S/C21H24F2N4O2/c1-26-9-11-27(12-10-26)19(15-5-7-16(22)8-6-15)14-24-20(28)21(29)25-18-4-2-3-17(23)13-18/h2-8,13,19H,9-12,14H2,1H3,(H,24,28)(H,25,29)

• InChIKey:
• FILWTMCVDFKCQF-UHFFFAOYSA-N

• N1-(3-fluorophenyl)-N2-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H24F2N4O2 and its molecular weight is 402.446. The purity is usually 95%.

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

In Stock

• CAS RN:
• 945256-29-1

• Formula:
• C13H17BN2O2

• InChI:
• InChI=1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-8-16-11-9(10)6-5-7-15-11/h5-8H,1-4H3,(H,15,16)

• InChIKey:
• UDWFQODVYQOMET-UHFFFAOYSA-N

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H17BN2O2 and its molecular weight is 244.10. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-1'-butyronaphthone

In Stock

• CAS RN:
• 898756-29-1

• Formula:
• C20H24O3

• InChI:
• InChI=1S/C20H24O3/c1-20(2)13-22-19(23-14-20)12-6-11-18(21)17-10-5-8-15-7-3-4-9-16(15)17/h3-5,7-10,19H,6,11-14H2,1-2H3

• InChIKey:
• AWMBYCKPMJGYHI-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-1'-butyronaphthone is a useful research compound. Its molecular formula is C20H24O3 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

5-Fluoro-3-(1-methyl-4-piperidinyl)indole

Usually In Stock

• CAS RN:
• 301856-29-1

• Formula:
• C14H17FN2

• InChI:
• InChI=1S/C14H17FN2/c1-17-6-4-10(5-7-17)13-9-16-14-3-2-11(15)8-12(13)14/h2-3,8-10,16H,4-7H2,1H3

• InChIKey:
• QBQNOLXBAYSVNM-UHFFFAOYSA-N

• 5-Fluoro-3-(1-methyl-4-piperidinyl)indole is a useful research compound. Its molecular formula is C14H17FN2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-5-tert-butylisoxazole

In Stock

• CAS RN:
• 1056456-29-1

• Formula:
• C13H14BrNO

• InChI:
• InChI=1S/C13H14BrNO/c1-13(2,3)12-8-11(15-16-12)9-4-6-10(14)7-5-9/h4-8H,1-3H3

• InChIKey:
• GUNKRJHXZIYIFE-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-5-tert-butylisoxazole is a useful research compound. Its molecular formula is C13H14BrNO and its molecular weight is 280.16 g/mol. The purity is usually 95%.

1-(4-Methoxy-2-methylphenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea

In Stock

• CAS RN:
• 1797656-29-1

• Formula:
• C18H23N5O2

• InChI:
• InChI=1S/C18H23N5O2/c1-13-11-15(25-2)5-6-16(13)22-18(24)20-12-14-7-8-19-17(21-14)23-9-3-4-10-23/h5-8,11H,3-4,9-10,12H2,1-2H3,(H2,20,22,24)

• InChIKey:
• OAAXOFIVWAULTG-UHFFFAOYSA-N

• 1-(4-Methoxy-2-methylphenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.

7-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}-7H-purine

In Stock

• CAS RN:
• 2549056-29-1

• Formula:
• C16H15F3N10

• InChI:
• InChI=1S/C16H15F3N10/c1-26-9-22-13-12(26)14(21-8-20-13)28-6-4-27(5-7-28)11-3-2-10-23-24-15(16(17,18)19)29(10)25-11/h2-3,8-9H,4-7H2,1H3

• InChIKey:
• UFXXRRHANWDPLI-UHFFFAOYSA-N

• 7-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}-7H-purine is a useful research compound. Its molecular formula is C16H15F3N10 and its molecular weight is 404.35 g/mol. The purity is usually 95%.